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Compound of Interest

Compound Name: 2,6-Dimethoxyphenol

Cat. No.: B048157 Get Quote

This document provides immediate safety, handling, and disposal protocols for 2,6-
Dimethoxyphenol (CAS No. 91-10-1), also known as Syringol. Adherence to these step-by-

step procedures is essential for ensuring personnel safety and regulatory compliance within

research and drug development environments. 2,6-Dimethoxyphenol is classified as a

hazardous chemical, and all waste generated from its use must be managed as hazardous

waste.[1][2]

Immediate Safety and Handling Protocols
Before handling or preparing for disposal, ensure all required personal protective equipment

(PPE) is in use and safety measures are in place.

Engineering Controls: All procedures involving 2,6-Dimethoxyphenol should be conducted

in a well-ventilated area, preferably within a chemical fume hood.[3][4][5] Ensure that safety

showers and eyewash stations are readily accessible and have been recently certified.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as butyl rubber or neoprene.

Body Protection: Wear a fully buttoned lab coat. For tasks with a higher risk of splashing, a

neoprene or butyl rubber apron is recommended.
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General Handling Practices:

Avoid all contact with skin and eyes.

Do not inhale dust or fumes.

Wash hands thoroughly after handling the substance.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Operational and Disposal Plan
This plan outlines the procedural steps for the safe collection, storage, and disposal of 2,6-
Dimethoxyphenol waste.

Step 1: Waste Collection and Segregation
Proper segregation is the first step in the waste disposal process to prevent dangerous

chemical reactions.

Identify Waste Streams:

Solid Waste: Collect unused or expired 2,6-Dimethoxyphenol powder in its original

container or a clearly labeled, compatible waste container.

Contaminated Labware: Items such as pipette tips, gloves, and empty tubes contaminated

with 2,6-Dimethoxyphenol must be collected separately. Place these items in a

dedicated, puncture-proof, and sealable container clearly labeled as hazardous waste.

Select Appropriate Containers:

Use containers that are chemically compatible with phenolic waste and can be securely

sealed to prevent leaks. Plastic is often preferred.

Never use food containers for hazardous waste storage.

Labeling:
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Affix a hazardous waste label to every container. The label must clearly identify the

contents as "Hazardous Waste: 2,6-Dimethoxyphenol" and list any other components

mixed in.

Prevent Incompatibilities:

Crucially, do not mix 2,6-Dimethoxyphenol waste with incompatible materials.

Incompatible substances include bases, acid anhydrides, acid chlorides, and oxidizing

agents. Store these chemical classes separately to avoid violent reactions.

Step 2: On-Site Storage
All hazardous waste must be stored in a designated area while awaiting pickup.

Satellite Accumulation Area (SAA): Store all 2,6-Dimethoxyphenol waste containers in a

designated SAA. This area must be at or near the point of generation and under the control

of laboratory personnel.

Container Management: Keep waste containers securely closed at all times, except when

adding waste.

Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.

Once a container is full, it must be removed from the SAA within three days. Partially filled

containers can remain in the SAA for up to one year.

Step 3: Final Disposal Procedure
Final disposal must be handled by trained professionals in accordance with all regulations.

Contact EH&S: Arrange for waste removal by contacting your institution's Environmental

Health & Safety (EH&S) department or a licensed chemical waste disposal contractor.

Regulatory Compliance: Disposal must adhere to all federal, state, and local regulations.

Chemical waste generators are responsible for ensuring the waste is accurately classified.

Disposal Method: Do not dispose of 2,6-Dimethoxyphenol down the drain or in regular

trash. The recommended disposal method is incineration in a chemical incinerator equipped

with an afterburner and scrubber system.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b048157?utm_src=pdf-body
https://www.benchchem.com/product/b048157?utm_src=pdf-body
https://www.benchchem.com/product/b048157?utm_src=pdf-body
https://www.benchchem.com/product/b048157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and Spill Response
Prompt and correct action is critical in the event of a spill or personnel exposure.

Spill Cleanup Protocol
Evacuate and Secure: Alert personnel in the immediate area and restrict access. Remove all

sources of ignition.

Ventilate: Ensure the area is well-ventilated.

Contain Spill: For solid spills, carefully sweep or vacuum the material and place it into a

suitable, labeled container for disposal. Avoid generating dust. For liquid spills, absorb the

material with an inert substance like sand or diatomaceous earth, then collect it for disposal.

Decontaminate: Clean the spill area thoroughly.

Prevent Environmental Release: Do not allow the spilled product or cleaning materials to

enter drains or waterways.

First-Aid Measures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to rinse under the eyelids. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing and shoes at once. Wash the affected skin

area with plenty of soap and water. If skin irritation occurs, seek medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Call a poison

control center or physician for guidance immediately.

Data Presentation
The following table summarizes key quantitative and hazard data for 2,6-Dimethoxyphenol.
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Property Value Reference(s)

Chemical Formula C₈H₁₀O₃

Molecular Weight 154.16 g/mol

Appearance
Off-white to tan crystalline

powder/solid

Melting/Freezing Point 50-56°C

Boiling Point 261°C

Flash Point 140°C

Acute Oral Toxicity (LD50 Rat) 550 mg/kg

GHS Hazard Statements H302, H315, H319, H335

Signal Word Warning

Experimental Protocols & Visualizations
Disposal Workflow for 2,6-Dimethoxyphenol
The logical workflow for the proper handling and disposal of 2,6-Dimethoxyphenol waste is

depicted below. This diagram outlines the decision-making process from waste generation to

final disposal, including the appropriate emergency response branch.
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Waste Generation
(2,6-Dimethoxyphenol)

Segregate Waste
- Pure Chemical

- Contaminated Solids

Spill or Exposure Occurs

Use Labeled, Sealed,
Compatible Container

Check for Incompatibles?
(Bases, Oxidizers, etc.)

Store in Designated
Satellite Accumulation Area (SAA)

 None Present 

Contact EH&S for
Professional Disposal

Disposal via Approved Method
(e.g., Incineration)

 No 

Follow Spill Response
& First-Aid Procedures

 Yes 

Collect Spill Debris as
Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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